Cas no 1806820-68-7 (Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806820-68-7
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856783
• Update Time: 2025-06-29

Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H13F2N3O2/c1-17-8(16)2-7-5(3-13)9(14)6(4-15-7)10(11)12/h4,10H,2-3,13H2,1H3,(H2,14,15)
• InChI Key： HSJMDPKOMNTBLY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)OC)C(CN)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 91.2

Additional information on Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate

Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1806820-68-7): An Overview

Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1806820-68-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate is C₁₁H₁₄F₂N₃O₂. The compound features a pyridine ring with a difluoromethyl group at the 5-position, an amino group at the 4-position, and an aminomethyl group at the 3-position. The acetate ester moiety is attached to the pyridine ring at the 2-position. These structural elements contribute to the compound's unique chemical and biological properties.

The presence of the difluoromethyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. The amino and aminomethyl groups provide opportunities for further functionalization and conjugation with other molecules, making this compound a valuable building block in organic synthesis.

Synthesis Methods

The synthesis of Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate has been explored through various routes, each with its own advantages and challenges. One common approach involves the sequential functionalization of a pyridine derivative. For instance, starting from a suitable pyridine precursor, the difluoromethylation can be achieved using reagents such as Selectfluor or other difluoromethylation agents. Subsequent steps involve the introduction of amino groups and the formation of the acetate ester.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly improves the yield and purity of the final product. This method involves the sequential addition of reagents under carefully controlled conditions, minimizing side reactions and simplifying purification processes.

Biological Activity and Applications

Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate has shown promising biological activity in several areas. One notable application is in the field of enzyme inhibition. Research has demonstrated that this compound can effectively inhibit specific enzymes involved in metabolic pathways, making it a potential lead for developing new therapeutic agents.

A study published in Bioorganic & Medicinal Chemistry Letters investigated the inhibitory effects of Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate on a key enzyme associated with neurodegenerative diseases. The results indicated that this compound exhibited potent inhibitory activity with low cytotoxicity, suggesting its potential as a therapeutic candidate for treating conditions such as Alzheimer's disease.

Beyond enzyme inhibition, this compound has also been explored for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines, which are implicated in various inflammatory disorders. These findings open up new avenues for developing anti-inflammatory drugs based on this scaffold.

Clinical Trials and Future Prospects

While Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate is still in preclinical stages, early results are encouraging. Several pharmaceutical companies are actively investigating its potential as a drug candidate for various indications. Preclinical studies have focused on optimizing its pharmacokinetic properties to enhance its therapeutic efficacy and safety profile.

In addition to drug development, this compound has also found applications in chemical biology research. Its unique structural features make it an excellent tool for probing biological systems and understanding molecular mechanisms underlying various diseases. For instance, it has been used as a probe to study protein-protein interactions and signaling pathways in cells.

Conclusion

Methyl 4-amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1806820-68-7) is a multifaceted compound with significant potential in both research and development. Its unique chemical structure provides opportunities for functionalization and conjugation, making it a valuable building block in organic synthesis. Recent studies have highlighted its promising biological activities, including enzyme inhibition and anti-inflammatory properties, which position it as a promising lead for drug discovery efforts.